Cas no 1286713-18-5 (3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide
• CAS No: 1286713-18-5
• MF: C₂₀H₂₅NO₄S
• MW: 375.481804609299
• CID: 6567248
• PubChem ID: 52992688
• Update Time: 2025-05-19

3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide
• F5857-4305
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfonyl)propanamide
• AKOS024524258
• 1286713-18-5
• VU0525362-1

• Inchi： 1S/C20H25NO4S/c1-20(23,14-12-17-8-4-2-5-9-17)16-21-19(22)13-15-26(24,25)18-10-6-3-7-11-18/h2-11,23H,12-16H2,1H3,(H,21,22)
• InChI Key： WVQAJWIFOSGYOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NCC(C)(CCC1C=CC=CC=1)O)=O)(=O)=O

Computed Properties

• Exact Mass: 375.15042945g/mol
• Monoisotopic Mass: 375.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide

Introduction to 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide (CAS No. 1286713-18-5)

3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide, identified by its Chemical Abstracts Service Number (CAS No. 1286713-18-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a benzenesulfonyl group with a 2-hydroxy-2-methyl-4-phenylbutyl side chain, forming an amide linkage. Such structural features not only make it a subject of interest for medicinal chemists but also open up avenues for exploring its potential applications in drug discovery and development.

The benzenesulfonyl moiety is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules due to its ability to modulate biological pathways through hydrogen bonding and hydrophobic interactions. In 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide, this group is strategically positioned to interact with target proteins, making it a valuable scaffold for designing novel therapeutic agents. The presence of the 2-hydroxy-2-methyl-4-phenylbutyl side chain adds another layer of complexity, contributing to the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have shown that the benzenesulfonyl group in 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide can effectively engage with hydrophobic pockets and polar residues in protein targets, suggesting its potential as an inhibitor or modulator of enzyme activity. Furthermore, the hydroxymethyl and methyl substituents on the side chain may influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can selectively target specific biological pathways without causing off-target effects. The unique structural features of 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide make it a promising candidate for such applications. For instance, its ability to interact with specific enzymes or receptors could be exploited to develop treatments for neurological disorders, inflammatory diseases, or cancer. Additionally, the compound's amide linkage provides a versatile chemical handle for further derivatization, allowing chemists to fine-tune its biological activity.

One particularly exciting area of research involves the use of 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide as a starting material for synthesizing more complex derivatives. By modifying the substituents on the side chain or introducing additional functional groups, researchers can generate libraries of compounds with tailored properties. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The combination of traditional synthetic methods with modern techniques like flow chemistry has further accelerated this process, enabling rapid access to novel molecular architectures.

The synthesis of 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide itself presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct key intermediates with high efficiency and selectivity. These advances not only facilitate the production of 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide but also provide valuable insights into optimizing synthetic routes for other complex molecules.

From a regulatory perspective, ensuring the quality and consistency of pharmaceutical intermediates like 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide is paramount. Good Manufacturing Practices (GMP) guidelines must be strictly followed to guarantee that the final product meets the required specifications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound. These methods provide robust data that supports its use in subsequent stages of drug development.

The potential applications of 3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide extend beyond traditional pharmaceuticals. Its unique structural properties make it an attractive candidate for use in materials science and agrochemicals as well. For example, derivatives of this compound could be explored as novel ligands for metal complexes used in catalysis or as building blocks for designing polymers with specific functionalities. Such interdisciplinary approaches highlight the versatility of this molecule and its potential impact across multiple scientific domains.

In conclusion,3-(benzenesulfonyl)-N-(2-hydroxy-2-methyl-4-pheno l-but y l )pr o p an am ide (CAS No . 12 86713 -18 -5) represents a fascinating compound with significant potential in pharmaceutical research and beyond. Its intricate structure, characterized by key functional groups such as the benzenesulfonyl moiety and the hydroxymethyl/methyl side chain, offers opportunities for designing novel therapeutic agents with targeted biological activities. The ongoing advancements in synthetic chemistry and computational biology continue to enhance our ability to explore and utilize this compound effectively.